Cas no 12007-60-2 (Lithium tetraborate)

• Product Name: Lithium tetraborate
• CAS No: 12007-60-2
• MF: B₄Li₂O₇
• MW: 169.121800422668
• MDL: MFCD00011083
• CID: 48723
• PubChem ID: 24855374
• Update Time: 2025-05-19

Lithium tetraborate Chemical and Physical Properties

Names and Identifiers

• Lithium tetraborate
• dilithium bicyclo[3.3.1]tetraboroxane-3,7-diolate
• r 1000, LithiuM tetraborate (fused <800 Micron), low Phosphorus
• Spectroflux
• trilithium borate
• Dilithium tetraborate
• dilithium;[oxido(oxoboranyloxy)boranyl]oxy-oxoboranyloxyborinate
• Boric acid (H2B407), dilithium salt
• L0387
• 12007-60-2
• Lithium tetraborate, 99%
• UNII-G5N01T5TYY
• AKOS032949838
• MFCD00011083
• DILITHIUM [OXIDO(OXOBORANYLOXY)BORANYL]OXY-OXOBORANYLOXYBORINATE TETRAHYDRATE
• AKOS015903581
• F71328
• [Li+].[Li+].[O-]B(OB=O)OB([O-])OB=O
• Q3109058
• Dilithiumtetraborate
• EINECS 234-514-3
• PSHMSSXLYVAENJ-UHFFFAOYSA-N
• Boron lithium oxide (B4Li2O7)

• MDL： MFCD00011083
• Inchi： 1S/B4O7.2Li/c5-1-9-3(7)11-4(8)10-2-6;;/q-2;2*+1
• InChI Key： PSHMSSXLYVAENJ-UHFFFAOYSA-N
• SMILES： O(B([O-])OB=O)B([O-])OB=O.[Li+].[Li+]

Computed Properties

• Exact Mass: 172.04900
• Monoisotopic Mass: 50.015139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 13.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: White powder
• Density: ≥0.25 g/mL at 25 °C(lit.)
• Melting Point: 760-880 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PH: 9.1 (100g/l, H2O, 20℃)(slurry)
• Solubility: H2O: slightly soluble(lit.)
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Hygroscopic.
• PSA: 107.95000
• LogP: -2.73900
• Sensitiveness: Easily hygroscopic
• Solubility: Soluble in hydrochloric acid, slightly soluble in water, insoluble in organic solvents.
• Merck: 14,5524

Lithium tetraborate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• TSCA：Yes
• Storage Condition：Keep container tightly closed. Avoid moisture. Store in a cool, dry place away from incompatible substances.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal borates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Lithium tetraborate

Introduction to Lithium Tetraborate (CAS No 12007-60-2)

Lithium tetraborate, chemically represented as B₄LiO₇, is a compound of significant interest in the field of materials science and chemical research. With a CAS number of 12007-60-2, this inorganic compound has found applications ranging from analytical chemistry to advanced material synthesis. The unique properties of lithium tetraborate make it a valuable component in various industrial and scientific processes.

The compound is primarily known for its high thermal stability and excellent dielectric properties, which have led to its use in ceramic capacitors and other electronic components. In recent years, lithium tetraborate has also garnered attention for its potential applications in energy storage systems and environmental remediation technologies.

One of the most compelling aspects of lithium tetraborate is its role in catalysis. Researchers have been exploring its use as a catalyst in organic synthesis, particularly in the conversion of biomass-derived feedstocks into valuable chemicals. The compound's ability to facilitate reactions under mild conditions has made it a promising candidate for green chemistry initiatives.

Recent studies have highlighted the compound's efficacy in the removal of heavy metals from wastewater. Lithium tetraborate's chelating properties allow it to bind with metal ions, effectively purifying water sources contaminated with toxic substances. This application has significant implications for environmental sustainability and public health.

The synthesis of lithium tetraborate typically involves the reaction of boric acid with lithium hydroxide under controlled conditions. The process requires precise temperature control to ensure the formation of the desired crystalline structure. Advances in synthetic methodologies have improved the yield and purity of lithium tetraborate, making it more accessible for industrial applications.

In the realm of materials science, lithium tetraborate is being investigated for its potential use in next-generation solid-state electrolytes. These electrolytes are crucial for developing high-performance lithium-ion batteries with enhanced safety and efficiency. The compound's stable ionic conductivity makes it an attractive option for this application.

The compound's dielectric properties have also been exploited in the development of high-frequency ceramic capacitors. These capacitors are essential components in electronic circuits, particularly those requiring high precision and reliability. Lithium tetraborate-based capacitors offer superior performance compared to traditional alternatives, making them ideal for advanced electronic devices.

Furthermore, lithium tetraborate has shown promise in the field of photonics. Its ability to manipulate light at the nanoscale has led to its use in optical modulators and waveguides. These applications are critical for the development of next-generation communication systems and quantum computing technologies.

Environmental researchers have been particularly interested in lithium tetraborate's role as a flame retardant. When incorporated into polymers and other materials, it significantly enhances fire resistance without compromising material integrity. This application has wide-ranging implications for improving safety standards in construction, transportation, and consumer products.

The compound's biocompatibility has also opened up avenues in biomedical research. Studies have demonstrated its potential use as a contrast agent in medical imaging techniques such as MRI (Magnetic Resonance Imaging). The ability to visualize internal structures without harmful side effects makes lithium tetraborate a valuable tool for diagnostic purposes.

In conclusion, lithium tetraborate (CAS No 12007-60-2) is a versatile compound with numerous applications across various scientific and industrial domains. Its unique properties continue to drive innovation in materials science, energy storage, environmental technology, and biomedical research. As research progresses, we can expect even more groundbreaking applications to emerge, further solidifying the importance of this remarkable compound.